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Compound of Interest

Compound Name: Lasiol

Cat. No.: B145620

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the chemical synthesis of Lasiol, an acyclic
monoterpene alcohol. Lasiol, identified as (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, is a naturally
occurring compound found in the mandibular gland secretion of the male ant, Lasius
meridionalis, where it functions as a sex attractant. This protocol is intended for research
purposes to enable further investigation into its biological functions and potential applications.

Chemical Synthesis of Lasiol

The enantioselective synthesis of Lasiol can be achieved through a multi-step process starting
from commercially available materials. The following protocol is based on established synthetic
routes and provides a detailed methodology for laboratory-scale preparation.

Materials and Reagents

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b145620?utm_src=pdf-interest
https://www.benchchem.com/product/b145620?utm_src=pdf-body
https://www.benchchem.com/product/b145620?utm_src=pdf-body
https://www.benchchem.com/product/b145620?utm_src=pdf-body
https://www.benchchem.com/product/b145620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Reagent/Material Grade Supplier
cis-4,5-dimethylcyclohexene ) )
) 98% Commercially Available
oxide
Chiral Lithium Amide As prepared In-house preparation
Diethyl ether (anhydrous) ACS Grade Commercially Available
n-Butyllithium (in hexanes) 1.6 M Commercially Available
Chiral amine (e.g., (S)-(-)-2- ] )
o 99% Commercially Available
(methoxymethyl)pyrrolidine)
Jones reagent (CrOs in H2SO4)  As prepared In-house preparation
Methyltriphenylphosphonium
)_/ Phenyipnosp 98% Commercially Available
bromide
Sodium hydride (in mineral oil) 60% dispersion Commercially Available
Tetrahydrofuran (anhydrous) ACS Grade Commercially Available
Dichloromethane ACS Grade Commercially Available
Silica gel 60 A, 230-400 mesh Commercially Available

Experimental Protocol

The synthesis of Lasiol involves a key stereoselective epoxidation followed by a series of
transformations to construct the acyclic backbone with the desired stereochemistry.

The synthesis commences with the asymmetric ring-opening of cis-4,5-dimethylcyclohexene

oxide. This crucial step establishes the stereochemistry at one of the chiral centers of Lasiol.
The reaction is mediated by a chiral lithium amide base, prepared in situ from a chiral amine

and n-butyllithium. This reaction yields optically active cis-4,5-dimethyl-2-cyclohexen-1-ol.

The cyclic olefin intermediate is then subjected to oxidative cleavage. This can be achieved
using ozonolysis followed by a reductive workup, or by employing other oxidative cleavage
reagents like potassium permanganate under controlled conditions. This step breaks the
cyclohexene ring to afford a dialdehyde intermediate.
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The dialdehyde is then reacted with a suitable phosphorus ylide, such as the one generated
from methyltriphenylphosphonium bromide and a strong base (e.g., sodium hydride or n-
butyllithium). This Wittig reaction selectively converts one of the aldehyde functionalities into a
terminal alkene, extending the carbon chain.

The remaining aldehyde group is reduced to a primary alcohol using a mild reducing agent like
sodium borohydride. A series of protection and deprotection steps may be necessary
throughout the synthesis to ensure the chemoselectivity of the reactions.

The final steps involve the introduction of the remaining methyl groups and any necessary
functional group manipulations to arrive at the target Lasiol molecule. Purification at each step
is critical and is typically achieved through column chromatography on silica gel. The final
product should be characterized by spectroscopic methods such as *H NMR, 3C NMR, and
mass spectrometry to confirm its identity and purity.

Synthesis Workflow

Click to download full resolution via product page

Synthetic route to Lasiol.

Biological Activity and Signaling Pathway

Lasiol has been identified as a sex attractant pheromone in the ant Lasius meridionalis[1][2].
Pheromones are chemical signals that trigger a social response in members of the same
species. In the case of Lasiol, it is released by the male ant to attract females for mating.

The precise signaling pathway by which Lasiol exerts its effect has not been fully elucidated.
However, it is generally understood that insect pheromones are detected by specialized
olfactory receptor neurons (ORNS) located in the antennae. The binding of the pheromone
molecule to a specific receptor protein on the surface of the ORN initiates a signal transduction
cascade.

General Insect Pheromone Signaling Pathway
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General insect pheromone signaling pathway.

This cascade typically involves G-protein coupled receptors, leading to the production of
second messengers (like cAMP or IP3) which in turn open ion channels. The resulting influx of
ions depolarizes the neuron, generating an action potential that is transmitted to the brain,
leading to a behavioral response, which in this case is attraction towards the source of the
Lasiol.

Further research utilizing the synthesized Lasiol can aid in identifying the specific receptors
and downstream signaling components involved in its perception, providing a deeper
understanding of chemical communication in insects. Such studies could have implications for
the development of novel and species-specific pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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